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Compound of Interest

Compound Name: Salicylaldehyde azine

Cat. No.: B122464

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals working with Salicylaldehyde azine. Adherence to these
procedures is essential for ensuring a safe laboratory environment and proper chemical
management.

Chemical and Physical Properties

Property Value Reference
CAS Number 959-36-4 [1][2]
Molecular Formula C14H12N202 [1]
Molecular Weight 240.26 g/mol [1]
Appearance Yellow crystalline powder/solid [11[3]
Melting Point 218 - 220 °C (424.4 - 428 °F) [1]

B Insoluble in water; Soluble in
Solubility [3]
ethanol, chloroform, benzene.

N Stable under normal
Stability N [1114]
conditions.

Hazard ldentification and Classification
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Salicylaldehyde azine is classified as hazardous.[1] Key hazards include:

Acute Oral Toxicity: Harmful if swallowed.[1]

Skin Corrosion/Irritation: Causes skin irritation.[1][3]

Respiratory Irritation: May cause respiratory irritation.[1][3]

Personal Protective Equipment (PPE)

Serious Eye Damage/Irritation: Causes serious eye irritation.[1][3]

A comprehensive PPE strategy is mandatory to minimize exposure.

Area of Protection

Required PPE

Specifications and
Guidelines

Eye and Face Protection

Safety glasses with side-

shields or goggles.

Must comply with OSHA 29
CFR 1910.133 or European
Standard EN166.[1]

Hand Protection

Protective gloves.

Impervious gloves, such as
nitrile rubber, are
recommended. Gloves must
comply with EU Directive
89/686/EEC and the standard
EN 374.[5][6]

Skin and Body Protection

Long-sleeved clothing and a

lab coat.

Wear appropriate protective
clothing to prevent skin

exposure.[1][7]

Respiratory Protection

Use in a well-ventilated area. If
ventilation is inadequate or for
large-scale use, a
NIOSH/MSHA or European
Standard EN 136 approved

respirator is required.

For dust, a full-face particle
respirator type N99 (US) or
type P2 (EN 143) is
appropriate.[5][7]
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Operational Plan: Step-by-Step Guidance

1. Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any damage or leaks.
o Storage: Store in a cool, dry, well-ventilated area in a tightly closed container.[5]
o Incompatibilities: Keep away from strong oxidizing agents and acids.[1][4]

2. Handling and Use

o Ventilation: Always handle Salicylaldehyde azine in a well-ventilated area, such as a
chemical fume hood.[7][8]

» Avoid Dust Formation: This material is a powder, so care must be taken to avoid generating
dust.[1][8]

o Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
work area.[8]

e Grounding: For processes that may generate static electricity, ensure that containers and
receiving equipment are properly grounded and bonded.[8]

3. Spill Management

o Small Spills: For small spills, carefully sweep or vacuum up the material and place it into a
suitable, labeled container for disposal.[5] Avoid generating dust.

o Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.
Contain the spill and then collect the material as you would for a small spill.

o Ventilation: Ensure the affected area is well-ventilated after cleanup.[8]
» Environmental Precautions: Do not allow the chemical to enter drains or waterways.[5][8]

4. Disposal Plan

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.cdhfinechemical.com/images/product/msds/10_379094147_SalicylaldehydeAzineCasNo959-36-4MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA10527&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=11498793&productDescription%3DSALICYLALDEHYDE+AZINE%2C+97%2510G&countryCode=GB&language=en
https://www.benchchem.com/product/b122464?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/S0850_EU_6N.pdf
https://www.chemos.de/import/data/msds/GB_en/959-36-4-A0020512-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=AAA10527&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemos.de/import/data/msds/GB_en/959-36-4-A0020512-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/959-36-4-A0020512-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/959-36-4-A0020512-GB-en.pdf
https://www.cdhfinechemical.com/images/product/msds/10_379094147_SalicylaldehydeAzineCasNo959-36-4MSDS.pdf
https://www.chemos.de/import/data/msds/GB_en/959-36-4-A0020512-GB-en.pdf
https://www.cdhfinechemical.com/images/product/msds/10_379094147_SalicylaldehydeAzineCasNo959-36-4MSDS.pdf
https://www.chemos.de/import/data/msds/GB_en/959-36-4-A0020512-GB-en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Waste Characterization: Salicylaldehyde azine waste is considered hazardous.
Containerization: Dispose of contents and container to an approved waste disposal plant.[1]

Disposal Method: Contact a licensed professional waste disposal service. The material may
be dissolved or mixed with a combustible solvent and burned in a chemical incinerator
equipped with an afterburner and scrubber.[5]

Contaminated Packaging: Dispose of contaminated packaging in the same manner as the
unused product.[5]

Emergency First Aid Procedures

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Call a POISON CENTER or
doctor/physician if you feel unwell.[1][8]

If on Skin: Wash with plenty of soap and water.[1] If skin irritation persists, seek medical
attention.[4]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing for at least 15 minutes. Get medical attention.[1][5]

If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing.[1] If you feel unwell, seek medical advice.[7]

Experimental Workflow for Safe Handling
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Workflow for Safe Handling of Salicylaldehyde Azine
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Caption: Logical workflow for the safe handling of Salicylaldehyde azine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Salicylaldehyde Azine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b122464#personal-protective-equipment-for-handling-
salicylaldehyde-azine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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